5-((2-(4-ethoxy-3-methoxyphenyl)-5-methyloxazol-4-yl)methyl)-2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 5-[[2-(4-ethoxy-3-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl]-2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C27H26N4O5/c1-5-35-24-11-10-18(14-25(24)34-4)26-28-21(17(2)36-26)16-30-12-13-31-22(27(30)32)15-20(29-31)19-8-6-7-9-23(19)33-3/h6-15H,5,16H2,1-4H3
• InChI Key: NVCAJRLQACLREQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NC(=C(O2)C)CN3C=CN4C(=CC(=N4)C5=CC=CC=C5OC)C3=O)OC
• Molecular Formula: C27H26N4O5
• Molecular Weight: 486.5 g/mol

Description

5-((2-(4-ethoxy-3-methoxyphenyl)-5-methyloxazol-4-yl)methyl)-2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C27H26N4O5 and its molecular weight is 486.528. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research on compounds with similar structural motifs often involves their synthesis and detailed structural analysis. For example, studies on NH-pyrazoles and benzoxazolinone derivatives have highlighted the significance of tautomerism and crystal structures, providing a foundation for understanding the chemical behavior and reactivity of complex molecules (Cornago et al., 2009); (Şahin et al., 2011). These foundational studies are crucial for designing and synthesizing new compounds with potential scientific applications.

Biological Evaluation

The biological evaluation of related compounds has been a significant area of interest. For instance, the synthesis and biological evaluation of novel pyrazole-based heterocycles have been explored for their anti-diabetic activity, indicating the potential for discovering new therapeutic agents (Vaddiraju et al., 2022). Similarly, antimicrobial activities of triazole derivatives underscore the ongoing search for new antimicrobial agents to address the challenge of resistant pathogens (Bektaş et al., 2007).

Chemical Behavior and Reactivity

Understanding the chemical behavior and reactivity of compounds with complex heterocyclic structures is essential for their scientific applications. Studies on the electrochemical behavior of pyrazoles and the ring transformation of benzoxazepines into spirobenzoxazoles have contributed to our understanding of the reactivity and potential applications of these compounds (Costea et al., 2006); (Kurasawa et al., 1988). These insights are crucial for the development of new materials and the exploration of novel chemical reactions.